Cas no 1235439-70-9 (1-(4-methanesulfonyl-3-methoxyphenyl)ethan-1-amine)

• Product Name: 1-(4-methanesulfonyl-3-methoxyphenyl)ethan-1-amine
• CAS No: 1235439-70-9
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• MDL: MFCD14705921
• CID: 4579540
• Update Time: 2025-07-20

1-(4-methanesulfonyl-3-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-methoxy-α-methyl-4-(methylsulfonyl)-
• 1-(4-methanesulfonyl-3-methoxyphenyl)ethan-1-amine

• MDL： MFCD14705921
• Inchi： 1S/C10H15NO3S/c1-7(11)8-4-5-10(15(3,12)13)9(6-8)14-2/h4-7H,11H2,1-3H3
• InChI Key： JMWFOLYLQDCOJN-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(N)C)C=CC=1S(=O)(=O)C)C

Additional information on 1-(4-methanesulfonyl-3-methoxyphenyl)ethan-1-amine

Comprehensive Overview of 1-(4-methanesulfonyl-3-methoxyphenyl)ethan-1-amine (CAS No. 1235439-70-9)

1-(4-methanesulfonyl-3-methoxyphenyl)ethan-1-amine, identified by its CAS number 1235439-70-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a methanesulfonyl group and a methoxy substituent on a phenyl ring, which is further linked to an ethylamine moiety. Such structural characteristics make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for sulfonyl-containing compounds like 1-(4-methanesulfonyl-3-methoxyphenyl)ethan-1-amine has surged due to their potential therapeutic benefits. Researchers are particularly interested in their role as enzyme inhibitors and receptor modulators, which are critical in treating conditions such as inflammation and metabolic disorders. The compound's methoxy group enhances its bioavailability, while the methanesulfonyl group contributes to its stability and binding affinity, making it a versatile intermediate in synthetic chemistry.

The synthesis of CAS 1235439-70-9 involves multi-step organic reactions, including sulfonylation and amination processes. These methods are optimized to achieve high yields and purity, which are essential for pharmaceutical applications. Recent advancements in green chemistry have also explored eco-friendly synthesis routes for this compound, aligning with the global push for sustainable manufacturing practices.

From an analytical perspective, 1-(4-methanesulfonyl-3-methoxyphenyl)ethan-1-amine is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, which are crucial for quality control in industrial and research settings. The compound's physicochemical properties, including solubility and melting point, are well-documented, providing valuable data for formulation scientists.

One of the most frequently asked questions about CAS 1235439-70-9 revolves around its potential applications in neurodegenerative disease research. Preliminary studies suggest that its structural analogs may exhibit neuroprotective effects, sparking interest in further preclinical investigations. Additionally, its role in cancer therapeutics is being explored, particularly in targeting specific signaling pathways.

The commercial availability of 1-(4-methanesulfonyl-3-methoxyphenyl)ethan-1-amine has expanded, with suppliers offering it in various quantities to meet the needs of academic and industrial researchers. Its patent landscape is also evolving, with several filings highlighting its utility in novel drug formulations. This underscores the compound's growing importance in the life sciences sector.

In conclusion, 1-(4-methanesulfonyl-3-methoxyphenyl)ethan-1-amine (CAS No. 1235439-70-9) represents a compelling area of study due to its multifaceted applications and structural uniqueness. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing medicinal chemistry and therapeutic innovation. Its integration into cutting-edge research aligns with broader trends in precision medicine and targeted drug delivery, making it a subject of enduring interest.